Cas no 860786-62-5 (4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 860786-62-5
• MF: C₁₇H₁₃ClF₃N₃O
• MW: 367.752833127975
• CID: 5013499
• Update Time: 2023-08-25

4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-3-methyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(4-chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• Inchi： 1S/C17H13ClF3N3O/c1-11-22-23(10-12-3-2-4-13(9-12)17(19,20)21)16(25)24(11)15-7-5-14(18)6-8-15/h2-9H,10H2,1H3
• InChI Key： BPXXTYRHDJXKBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=NN(C1=O)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• XLogP3: 4.1
• Topological Polar Surface Area: 35.9